Cas no 77101-87-2 (Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI))

• Product Name: Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI)
• CAS No: 77101-87-2
• MF: C₂₇H₃₂O₉
• MW: 500.537589073181
• CID: 567493
• PubChem ID: 121231144
• Update Time: 2025-04-19

Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI)
• verrucarin L
• 4075LPO5WF
• Verrucarin A, 2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)-
• 77101-87-2
• UNII-4075LPO5WF

• Inchi： 1S/C27H32O9/c1-16-8-9-32-22(29)6-4-5-7-23(30)36-19-12-21-27(15-34-27)25(19,3)26(14-33-24(31)10-16)13-18(28)17(2)11-20(26)35-21/h4-7,10-11,18-21,28H,8-9,12-15H2,1-3H3/b6-4+,7-5-,16-10?/t18-,19+,20+,21+,25+,26+,27-/m0/s1
• InChI Key： BOMPKFLFSCDGLF-VELDFUOXSA-N
• SMILES： O1C[C@]21[C@H]1C[C@@H]3[C@]2(C)[C@@]2(COC(C=C(C)CCOC(C=CC=CC(=O)O3)=O)=O)C[C@@H](C(C)=C[C@H]2O1)O |c:23,t:21|

Computed Properties

• Exact Mass: 500.204633
• Monoisotopic Mass: 500.204633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 0
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 1.4

Experimental Properties

• Density: 1.34
• Boiling Point: 778.9°C at 760 mmHg
• Flash Point: 262.4°C
• Refractive Index: 1.597
• PSA: 120.89000
• LogP: 2.09070

Verrucarin A,2',3'-didehydro-2'-deoxy-8-hydroxy-, (2'E,8S)- (9CI) Security Information

• Hazardous Material transportation number：UN 3172
• Packing Group：I
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes